Cas no 1017778-02-7 (2-Methyl-3-(trifluoromethyl)anisole)
1017778-02-7 structure
Product Name:2-Methyl-3-(trifluoromethyl)anisole
CAS No:1017778-02-7
MF:C9H9F3O
MW:190.162373304367
MDL:MFCD09832284
CID:3161419
PubChem ID:46737517
Update Time:2025-04-21
2-Methyl-3-(trifluoromethyl)anisole Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-(trifluoromethyl)anisole
- JS-4577
- 1017778-02-7
- 1-methoxy-2-methyl-3-(trifluoromethyl)benzene
- CS-0325479
- MFCD09832284
- SCHEMBL16049413
- DTXSID301251269
- AKOS006329160
-
- MDL： MFCD09832284
- Inchi： 1S/C9H9F3O/c1-6-7(9(10,11)12)4-3-5-8(6)13-2/h3-5H,1-2H3
- InChI Key： BQCODZWYEJGCPT-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C=1C)OC)(F)F
Computed Properties
- Exact Mass: 190.06054939Da
- Monoisotopic Mass: 190.06054939Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 9.2Ų
2-Methyl-3-(trifluoromethyl)anisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000587-250mg |
2-Methyl-3-(trifluoromethyl)anisole |
1017778-02-7 | 97% | 250mg |
$489.60 | 2023-09-04 | |
| Alichem | A015000587-500mg |
2-Methyl-3-(trifluoromethyl)anisole |
1017778-02-7 | 97% | 500mg |
$847.60 | 2023-09-04 | |
| Alichem | A015000587-1g |
2-Methyl-3-(trifluoromethyl)anisole |
1017778-02-7 | 97% | 1g |
$1519.80 | 2023-09-04 | |
| Apollo Scientific | PC302469-1g |
2-Methyl-3-(trifluoromethyl)anisole |
1017778-02-7 | 98% | 1g |
£80.00 | 2025-02-21 | |
| abcr | AB264569-1 g |
2-Methyl-3-(trifluoromethyl)anisole, 97%; . |
1017778-02-7 | 97% | 1g |
€182.40 | 2023-04-26 | |
| abcr | AB264569-1g |
2-Methyl-3-(trifluoromethyl)anisole, 97%; . |
1017778-02-7 | 97% | 1g |
€182.10 | 2025-02-27 | |
| Ambeed | A354390-1g |
2-Methyl-3-(trifluoromethyl)anisole |
1017778-02-7 | 95+% | 1g |
$98.0 | 2024-08-02 | |
| A2B Chem LLC | AE20187-250mg |
2-Methyl-3-(trifluoromethyl)anisole |
1017778-02-7 | 95% | 250mg |
$120.00 | 2024-04-20 | |
| A2B Chem LLC | AE20187-1g |
2-Methyl-3-(trifluoromethyl)anisole |
1017778-02-7 | 95% | 1g |
$249.00 | 2024-04-20 |
2-Methyl-3-(trifluoromethyl)anisole Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
1017778-02-7 (2-Methyl-3-(trifluoromethyl)anisole) Related Products
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- 349-55-3(3-Methoxy-5-(trifluoromethyl)aniline)
- 402-45-9(alpha,alpha,alpha-Trifluoro-p-cresol)
- 402-52-8(4-(Trifluoromethyl)anisole)
- 322-79-2(Triflusal)
- 395-48-2(2-(Trifluoromethyl)anisole)
- 349-58-6(3,5-Bis(trifluoromethyl)phenol)
- 349-65-5(2-Methoxy-5-(trifluoromethyl)aniline)
- 98-17-9(ALPHA,A,A-Trifluoro-m-cresol)
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